Ozagrel
Ozagrel
Ozagrel is a selective thromboxane A(2) (TXA(2)) synthetase inhibitor with IC50 of 11 nM for rabbit platelet, used for the improvement of postoperative cerebrovascular contraction and accompanying cerebral ischaemia.Ozagrel prevents oleic acid (OA)-induced thromboxane A(2) generation and subsequently increased total protein concentration and the numbers of macrophages and neutrophils in bronchoalveolar lavage fluid and increases monocyte chemoattractant protein-1 and interleukin-8 mRNA expression in the whole lung of guinea pigs.
Brand Name:
Vulcanchem
CAS No.:
82571-53-7
VCID:
VC0000471
InChI:
InChI=1S/C13H12N2O2/c16-13(17)6-5-11-1-3-12(4-2-11)9-15-8-7-14-10-15/h1-8,10H,9H2,(H,16,17)/b6-5+
SMILES:
C1=CC(=CC=C1CN2C=CN=C2)C=CC(=O)O
Molecular Formula:
C13H12N2O2
Molecular Weight:
228.25 g/mol
Ozagrel
CAS No.: 82571-53-7
APIs
VCID: VC0000471
Molecular Formula: C13H12N2O2
Molecular Weight: 228.25 g/mol
| CAS No. | 82571-53-7 |
|---|---|
| Product Name | Ozagrel |
| Molecular Formula | C13H12N2O2 |
| Molecular Weight | 228.25 g/mol |
| IUPAC Name | (E)-3-[4-(imidazol-1-ylmethyl)phenyl]prop-2-enoic acid |
| Standard InChI | InChI=1S/C13H12N2O2/c16-13(17)6-5-11-1-3-12(4-2-11)9-15-8-7-14-10-15/h1-8,10H,9H2,(H,16,17)/b6-5+ |
| Standard InChIKey | SHZKQBHERIJWAO-AATRIKPKSA-N |
| Isomeric SMILES | C1=CC(=CC=C1CN2C=CN=C2)/C=C/C(=O)O |
| SMILES | C1=CC(=CC=C1CN2C=CN=C2)C=CC(=O)O |
| Canonical SMILES | C1=CC(=CC=C1CN2C=CN=C2)C=CC(=O)O |
| Appearance | Assay:≥98%A crystalline solid |
| Description | Ozagrel is a selective thromboxane A(2) (TXA(2)) synthetase inhibitor with IC50 of 11 nM for rabbit platelet, used for the improvement of postoperative cerebrovascular contraction and accompanying cerebral ischaemia.Ozagrel prevents oleic acid (OA)-induced thromboxane A(2) generation and subsequently increased total protein concentration and the numbers of macrophages and neutrophils in bronchoalveolar lavage fluid and increases monocyte chemoattractant protein-1 and interleukin-8 mRNA expression in the whole lung of guinea pigs. |
| Synonyms | 3-(4-(1H-imidazol-1-ylmethyl)phenyl)-2-propenoic acid 4-(1-imidazoylmethyl)cinnamic acid OKY 046 OKY-046 ozagrel ozagrel, monohydrochloride ozagrel, monohydrochloride, (E)-isomer sodium ozagrel |
| PubChem Compound | 5282440 |
| Last Modified | Nov 11 2021 |
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